Cas no 1401305-30-3 (1-isopropyl-3-methyl-1H-1,2,4-triazole)

• Product Name: 1-isopropyl-3-methyl-1H-1,2,4-triazole
• CAS No: 1401305-30-3
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 2359316
• Update Time: 2025-11-02

1-isopropyl-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-methyl-1-(1-methylethyl)-

• Inchi： 1S/C6H11N3/c1-5(2)9-4-7-6(3)8-9/h4-5H,1-3H3
• InChI Key： MUCDLINLVSFNPQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=NC(C)=N1

Additional information on 1-isopropyl-3-methyl-1H-1,2,4-triazole

Recent Advances in the Study of 1-Isopropyl-3-methyl-1H-1,2,4-triazole (CAS: 1401305-30-3)

The compound 1-isopropyl-3-methyl-1H-1,2,4-triazole (CAS: 1401305-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the triazole family, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have explored its potential applications in antimicrobial, anticancer, and anti-inflammatory therapies, among others. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 1-isopropyl-3-methyl-1H-1,2,4-triazole. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthetic route for this compound, which involves a multi-step reaction sequence starting from readily available precursors. The optimized synthesis not only improved the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production. The study also reported the characterization of the compound using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its purity and structural integrity.

In terms of biological activity, recent investigations have focused on the antimicrobial properties of 1-isopropyl-3-methyl-1H-1,2,4-triazole. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic processes. These findings suggest that 1-isopropyl-3-methyl-1H-1,2,4-triazole could serve as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Another promising area of research involves the anticancer potential of 1-isopropyl-3-methyl-1H-1,2,4-triazole. A recent study published in Bioorganic & Medicinal Chemistry Letters (2023) explored the compound's ability to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer. The study identified that the compound induces apoptosis in cancer cells through the activation of caspase pathways and the inhibition of angiogenesis. These results highlight the compound's potential as a chemotherapeutic agent, although further in vivo studies are needed to validate these findings.

In addition to its antimicrobial and anticancer properties, 1-isopropyl-3-methyl-1H-1,2,4-triazole has also been investigated for its anti-inflammatory effects. A 2023 study in the Journal of Pharmacology and Experimental Therapeutics reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of inflammation. The study suggested that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, which play a central role in inflammatory responses. These findings open up new avenues for the development of anti-inflammatory drugs based on this compound.

Despite these promising results, several challenges remain in the development of 1-isopropyl-3-methyl-1H-1,2,4-triazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's diverse biological activities and relatively simple synthetic route make it an attractive candidate for future drug development efforts.

In conclusion, recent research on 1-isopropyl-3-methyl-1H-1,2,4-triazole (CAS: 1401305-30-3) has demonstrated its potential as a versatile scaffold for the development of new therapeutic agents. Its antimicrobial, anticancer, and anti-inflammatory properties, coupled with advances in its synthesis, position it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in vivo to fully realize its therapeutic potential.